N-(2-chloro-5-methoxyphenyl)-3-(2-methylsulfanylimidazol-1-yl)benzamide

• IUPAC Name: N-(2-chloro-5-methoxyphenyl)-3-(2-methylsulfanylimidazol-1-yl)benzamide
• InChI: InChI=1S/C18H16ClN3O2S/c1-24-14-6-7-15(19)16(11-14)21-17(23)12-4-3-5-13(10-12)22-9-8-20-18(22)25-2/h3-11H,1-2H3,(H,21,23)
• InChI Key: DQCVKNNGEPYUCX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)Cl)NC(=O)C2=CC(=CC=C2)N3C=CN=C3SC
• Molecular Formula: C18H16ClN3O2S
• Molecular Weight: 373.9 g/mol

Description

N-(2-chloro-5-methoxyphenyl)-3-(2-methylsulfanylimidazol-1-yl)benzamide, also known as CMIO, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. CMIO is a benzamide derivative that possesses both anti-inflammatory and analgesic properties.

Mechanism of Action

The exact mechanism of action of N-(2-chloro-5-methoxyphenyl)-3-(2-methylsulfanylimidazol-1-yl)benzamide is not fully understood. However, it is believed that N-(2-chloro-5-methoxyphenyl)-3-(2-methylsulfanylimidazol-1-yl)benzamide exerts its anti-inflammatory and analgesic effects by inhibiting the production of pro-inflammatory cytokines and chemokines. N-(2-chloro-5-methoxyphenyl)-3-(2-methylsulfanylimidazol-1-yl)benzamide has also been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of prostaglandins that contribute to inflammation and pain.
Biochemical and Physiological Effects:
N-(2-chloro-5-methoxyphenyl)-3-(2-methylsulfanylimidazol-1-yl)benzamide has been shown to have several biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines and chemokines, which are involved in the inflammatory response. N-(2-chloro-5-methoxyphenyl)-3-(2-methylsulfanylimidazol-1-yl)benzamide has also been shown to inhibit the activity of COX-2, which reduces the production of prostaglandins that contribute to inflammation and pain. Additionally, N-(2-chloro-5-methoxyphenyl)-3-(2-methylsulfanylimidazol-1-yl)benzamide has been found to induce apoptosis in cancer cells, which may contribute to its potential as a cancer treatment.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2-chloro-5-methoxyphenyl)-3-(2-methylsulfanylimidazol-1-yl)benzamide is its ability to reduce inflammation and pain in animal models of arthritis and neuropathic pain. This makes it a valuable tool for studying the mechanisms underlying these conditions. Additionally, N-(2-chloro-5-methoxyphenyl)-3-(2-methylsulfanylimidazol-1-yl)benzamide has potential as a cancer treatment, which makes it a valuable tool for studying cancer biology. However, one limitation of N-(2-chloro-5-methoxyphenyl)-3-(2-methylsulfanylimidazol-1-yl)benzamide is that its mechanism of action is not fully understood, which makes it difficult to interpret results from experiments using this compound.

Future Directions

There are several future directions for research on N-(2-chloro-5-methoxyphenyl)-3-(2-methylsulfanylimidazol-1-yl)benzamide. One area of research could be focused on understanding the mechanism of action of N-(2-chloro-5-methoxyphenyl)-3-(2-methylsulfanylimidazol-1-yl)benzamide. This could involve studying the effects of N-(2-chloro-5-methoxyphenyl)-3-(2-methylsulfanylimidazol-1-yl)benzamide on various signaling pathways involved in inflammation and pain. Another area of research could be focused on developing more potent analogs of N-(2-chloro-5-methoxyphenyl)-3-(2-methylsulfanylimidazol-1-yl)benzamide that have better anti-inflammatory and analgesic properties. Additionally, more research could be done to explore the potential of N-(2-chloro-5-methoxyphenyl)-3-(2-methylsulfanylimidazol-1-yl)benzamide as a cancer treatment.

Synthesis Methods

The synthesis of N-(2-chloro-5-methoxyphenyl)-3-(2-methylsulfanylimidazol-1-yl)benzamide involves the reaction of 2-chloro-5-methoxyaniline with 2-methylsulfanyl-1H-imidazole-4-carbaldehyde in the presence of acetic acid and sodium acetate. The resulting product is then treated with benzoyl chloride to form N-(2-chloro-5-methoxyphenyl)-3-(2-methylsulfanylimidazol-1-yl)benzamide. This method yields a pure product with a high yield.

Scientific Research Applications

N-(2-chloro-5-methoxyphenyl)-3-(2-methylsulfanylimidazol-1-yl)benzamide has been extensively studied for its anti-inflammatory and analgesic properties. It has been found to be effective in reducing inflammation and pain in animal models of arthritis and neuropathic pain. N-(2-chloro-5-methoxyphenyl)-3-(2-methylsulfanylimidazol-1-yl)benzamide has also been shown to have potential as a treatment for cancer due to its ability to inhibit tumor growth and induce apoptosis in cancer cells.